2-(2-bromo-5-fluorophenyl)-2-methylpropanoic acid
Overview
Description
“2-(2-bromo-5-fluorophenyl)acetic acid” is a unique chemical provided by Sigma-Aldrich to early discovery researchers . It has an empirical formula of C8H6BrFO2 and a molecular weight of 233.03 .
Molecular Structure Analysis
The SMILES string for “2-(2-bromo-5-fluorophenyl)acetic acid” is OC(=O)Cc1cc(F)ccc1Br . The InChI is 1S/C8H6BrFO2/c9-7-2-1-6(10)3-5(7)4-8(11)12/h1-3H,4H2,(H,11,12) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromo-5-fluorophenyl)-2-methylpropanoic acid involves the bromination of 2-fluorotoluene followed by the Friedel-Crafts acylation of the resulting 2-bromo-5-fluorotoluene with acetyl chloride. The resulting 2-(2-bromo-5-fluorophenyl)acetophenone is then subjected to a Grignard reaction with methylmagnesium bromide to yield the final product, 2-(2-bromo-5-fluorophenyl)-2-methylpropanoic acid.", "Starting Materials": [ "2-fluorotoluene", "acetyl chloride", "aluminum chloride", "methylmagnesium bromide", "carbon dioxide", "water" ], "Reaction": [ "Bromination of 2-fluorotoluene with bromine in the presence of iron as a catalyst and hydrochloric acid as a solvent to yield 2-bromo-5-fluorotoluene.", "Friedel-Crafts acylation of 2-bromo-5-fluorotoluene with acetyl chloride in the presence of aluminum chloride as a catalyst and carbon disulfide as a solvent to yield 2-(2-bromo-5-fluorophenyl)acetophenone.", "Preparation of methylmagnesium bromide by reacting magnesium turnings with methyl bromide in diethyl ether as a solvent.", "Grignard reaction of 2-(2-bromo-5-fluorophenyl)acetophenone with methylmagnesium bromide in tetrahydrofuran as a solvent to yield 2-(2-bromo-5-fluorophenyl)-2-methylpropan-2-ol.", "Oxidation of 2-(2-bromo-5-fluorophenyl)-2-methylpropan-2-ol with carbon dioxide and water in the presence of a palladium catalyst to yield 2-(2-bromo-5-fluorophenyl)-2-methylpropanoic acid." ] } | |
CAS RN |
1240702-77-5 |
Molecular Formula |
C10H10BrFO2 |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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